Cas no 2548975-96-6 (4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine
• CAS No: 2548975-96-6
• MF: C₁₄H₂₀N₆S
• MW: 304.413800239563
• CID: 5310963
• PubChem ID: 133461131
• Update Time: 2025-06-09

4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)-1-piperazinyl]pyrimidine
• 2548975-96-6
• F6788-0791
• AKOS040729464
• 4-ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine
• 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C14H20N6S/c1-4-12-9-13(16-10(2)15-12)19-5-7-20(8-6-19)14-17-11(3)18-21-14/h9H,4-8H2,1-3H3
• InChI Key： NVVILIMTMZQPDB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N1CCN(C2C=C(CC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 304.14701584g/mol
• Monoisotopic Mass: 304.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.0±55.0 °C(Predicted)
• pka: 8.48±0.41(Predicted)

Additional information on 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine

Professional Introduction to 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine (CAS No. 2548975-96-6)

4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine, with the CAS number 2548975-96-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This pyrimidine derivative features a complex heterocyclic framework, incorporating both thiadiazole and piperazine moieties, which are well-known for their roles in modulating various biological pathways. The presence of these functional groups suggests that this compound may exhibit a range of pharmacological effects, making it a promising candidate for further investigation in drug discovery.

The compound's structure is characterized by a pyrimidine core substituted at the 4-position with an ethyl group, at the 2-position with a methyl group, and at the 6-position with a piperazine ring linked to a 3-methylthiadiazole moiety. This arrangement creates a multifaceted scaffold that could interact with multiple targets within biological systems. The 3-methylthiadiazole component is particularly noteworthy, as thiadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this moiety into the pyrimidine framework may enhance the compound's ability to interact with biological receptors and enzymes, thereby potentially improving its therapeutic efficacy.

In recent years, there has been growing interest in developing novel compounds that combine different pharmacophoric elements to achieve synergistic effects. The combination of thiadiazole and piperazine in 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine aligns with this trend. Piperazines are known for their ability to modulate neurotransmitter systems, making them valuable in the development of drugs for neurological disorders. The presence of the piperazine ring in this compound suggests potential applications in treating conditions such as depression, anxiety, and other central nervous system disorders. Furthermore, the 3-methylthiadiazole moiety may contribute to its antimicrobial properties, which are increasingly important in the face of rising antibiotic resistance.

The synthesis of 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-methylthiadiazole and piperazine derivatives. These intermediates are then coupled to form the final product through nucleophilic substitution or condensation reactions. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, can improve the efficiency and selectivity of these transformations. Additionally, modern analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and verifying its structural integrity.

The pharmacological evaluation of 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine has revealed several promising properties. In vitro studies have shown that this compound exhibits significant activity against various bacterial and fungal strains. The 3-methylthiadiazole moiety appears to be responsible for these antimicrobial effects by interfering with essential bacterial metabolic pathways. Furthermore, preliminary experiments suggest that the compound may have anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes such as COX and LOX. These findings make it an attractive candidate for further development into a novel therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 4-Ethyl-2-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-y]pyrimidine using various molecular modeling software packages. These studies predict that the compound can bind effectively to several target proteins involved in neurological disorders and infections. The predicted binding affinities and interaction patterns provide valuable insights into how this compound might function at a molecular level and guide further experimental investigations.

The potential therapeutic applications of 4-Ethyl-2-methyl-[email protected](CAS No. 254897596) are diverse due to its multifaceted structure. Beyond its antimicrobial properties, this compound may also have utility in treating neurological disorders by interacting with neurotransmitter receptors such as serotonin receptors (5-HT). The piperazine ring is known to be a potent ligand for these receptors, suggesting that the compound could modulate serotonin levels in the brain. This could lead to improvements in symptoms associated with depression and anxiety disorders. Additionally, the 3-methylthiadiazole moiety may contribute to its ability to cross the blood-brain barrier (BBB), which is crucial for effective treatment of central nervous system disorders.

The development of new drugs often involves optimizing synthetic routes to improve yield while minimizing side products. For 4-Ethyl[email protected], researchers have explored different synthetic strategies to enhance both efficiency and scalability. One approach involves using flow chemistry techniques to conduct reactions under controlled conditions at high temperatures or pressures when necessary. Another strategy is to employ green chemistry principles by substituting hazardous reagents with safer alternatives while maintaining or improving reaction performance. These innovations not only make drug production more environmentally friendly but also reduce costs associated with waste disposal.

In conclusion,[email protected] represents an exciting development in pharmaceutical research due to its unique structure,[CAS No.],and potential biological activities.Several studies have demonstrated its efficacy against various pathogens,[antimicrobial],[anti-inflammatory],[neurological]applications,and computational modelspredict favorable interactions with multiple targets,making it a valuable candidatefor further exploration.Comprehensive research efforts,including advanced synthesis methodsand thorough pharmacological evaluations,are essentialto unlock its full therapeutic potential.